Tolfenamic Acid Acyl-
Tolfenamic Acid Acyl-
Brand Name:
Vulcanchem
CAS No.:
77605-75-5
VCID:
VC0141138
InChI:
InChI=1S/C20H20ClNO8/c1-9-11(21)6-4-8-12(9)22-13-7-3-2-5-10(13)19(28)30-20-16(25)14(23)15(24)17(29-20)18(26)27/h2-8,14-17,20,22-25H,1H3,(H,26,27)/t14-,15-,16+,17-,20-/m0/s1
SMILES:
CC1=C(C=CC=C1Cl)NC2=CC=CC=C2C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O
Molecular Formula:
C20H20ClNO8
Molecular Weight:
437.829
Tolfenamic Acid Acyl-
CAS No.: 77605-75-5
Cat. No.: VC0141138
Molecular Formula: C20H20ClNO8
Molecular Weight: 437.829
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 77605-75-5 |
|---|---|
| Molecular Formula | C20H20ClNO8 |
| Molecular Weight | 437.829 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[2-(3-chloro-2-methylanilino)benzoyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C20H20ClNO8/c1-9-11(21)6-4-8-12(9)22-13-7-3-2-5-10(13)19(28)30-20-16(25)14(23)15(24)17(29-20)18(26)27/h2-8,14-17,20,22-25H,1H3,(H,26,27)/t14-,15-,16+,17-,20-/m0/s1 |
| Standard InChI Key | UOKJMFLLHHYVOM-GHHWKCCRSA-N |
| SMILES | CC1=C(C=CC=C1Cl)NC2=CC=CC=C2C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O |
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